Cas no 103234-48-6 (Methyl 3-(3,5-dimethylphenyl)propanoate)

Methyl 3-(3,5-dimethylphenyl)propanoate structure
103234-48-6 structure
Product Name:Methyl 3-(3,5-dimethylphenyl)propanoate
CAS No:103234-48-6
MF:C12H16O2
MW:192.254243850708
CID:1032773
PubChem ID:20220229
Update Time:2025-04-20

Methyl 3-(3,5-dimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(3,5-dimethylphenyl)propanoate
    • DTXSID30603740
    • Methyl3-(3,5-dimethylphenyl)propanoate
    • 103234-48-6
    • SCHEMBL9861207
    • Inchi: 1S/C12H16O2/c1-9-6-10(2)8-11(7-9)4-5-12(13)14-3/h6-8H,4-5H2,1-3H3
    • InChI Key: LKFUZKOHGFRYHD-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų
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